Cas no 1540413-38-4 (5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(1-methoxyethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(1-methoxyethyl)-
• CAS No: 1540413-38-4
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 5274371
• Update Time: 2025-10-29

5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(1-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(1-methoxyethyl)-

• Inchi： 1S/C9H10F2N2O3/c1-4(16-2)8-12-3-5(9(14)15)6(13-8)7(10)11/h3-4,7H,1-2H3,(H,14,15)
• InChI Key： DKHCBHJZHZOSOD-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC=C(C(O)=O)C(C(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(1-methoxyethyl)-

5-Pyrimidinecarboxylic Acid, 4-(Difluoromethyl)-2-(1-Methoxyethyl): A Comprehensive Overview

The compound with CAS No. 1540413-38-4, commonly referred to as 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(1-methoxyethyl), is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique chemical structure and potential for use in drug development and advanced materials.

5-Pyrimidinecarboxylic acid is a derivative of pyrimidine, a heterocyclic aromatic compound with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a carboxylic acid group at position 5 introduces acidic properties, while the substituents at positions 4 and 2 further modulate the compound's chemical behavior. The difluoromethyl group at position 4 introduces fluorine atoms, which are known to enhance lipophilicity and stability in organic compounds. Meanwhile, the 1-methoxyethyl group at position 2 adds an ether functionality, which can influence solubility and reactivity.

Recent studies have highlighted the potential of 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(1-methoxyethyl) in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. Its structure allows for interactions with biological targets through hydrogen bonding, π-π stacking, and hydrophobic interactions, making it a promising candidate for medicinal chemistry applications.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. The introduction of the difluoromethyl group typically involves the use of difluoroalkylation agents under controlled conditions to ensure regioselectivity. Similarly, the 1-methoxyethyl group can be introduced through alkoxylation or substitution reactions, depending on the starting material.

From an analytical standpoint, 5-Pyrimidinecarboxylic acid can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide insights into the molecular structure and functional groups present in the compound. Additionally, mass spectrometry can be employed to confirm the molecular formula and purity of the compound.

One of the most exciting developments in recent research is the exploration of 5-Pyrimidinecarboxylic acid as a building block for constructing more complex molecules with enhanced bioactivity. For instance, researchers have investigated its role in creating heterocyclic frameworks that mimic natural products or target specific biological pathways.

Furthermore, the compound's stability under various conditions has been studied extensively. It has been found to exhibit good thermal stability up to moderate temperatures and resistance to hydrolysis under neutral conditions. These properties make it suitable for use in both laboratory settings and industrial applications.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(1-methoxyethyl) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique chemical structure and favorable properties position it as a valuable tool in modern chemistry and pharmacology.